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Compound of Interest

Compound Name: Nur77 modulator 1

CAS No.: 2469975-55-9

Cat. No.: B8143777

Get Quote

Introduction

Nur77, also known as TR3 or NGFI-B, is an orphan nuclear receptor that plays a pivotal role in

regulating cell apoptosis.[1][2][3] Under normal conditions, Nur77 resides in the nucleus where

it can act as a transcription factor.[4] However, in response to certain apoptotic stimuli, Nur77

translocates from the nucleus to the mitochondria.[1][5] This translocation is a key step in a

non-genomic pathway of apoptosis induction. At the mitochondria, Nur77 interacts with the anti-

apoptotic protein Bcl-2, causing a conformational change that converts Bcl-2 into a pro-

apoptotic protein.[4][5][6] This conversion leads to the release of cytochrome c from the

mitochondria, ultimately triggering the caspase cascade and programmed cell death.[5][7]

Small molecule modulators that can induce this nuclear export and mitochondrial targeting of

Nur77 are of significant interest in cancer therapy, particularly for tumors that overexpress Bcl-

2.[5] "Nur77 modulator 1" represents such a compound, designed to bind to Nur77 and

promote its pro-apoptotic function. One such characterized modulator is BI1071, which has

been shown to bind Nur77 with high affinity, promote its interaction with Bcl-2 at the

mitochondria, and effectively induce apoptosis in cancer cells.[5] These application notes
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provide a framework for assessing the apoptotic effects of Nur77 modulator 1 in a research

setting.

Mechanism of Action: Nur77-Mediated Apoptosis

The primary mechanism of action for Nur77 modulator 1-induced apoptosis is the activation of

the intrinsic, or mitochondrial, pathway of apoptosis. This is initiated by the binding of the

modulator to Nur77, which facilitates its translocation from the nucleus to the mitochondria.

There, Nur77 interacts with Bcl-2, leading to the exposure of the BH3 domain of Bcl-2 and

converting it from a cell survival protein to a cell death promoter.[4] This leads to mitochondrial

outer membrane permeabilization (MOMP), the release of pro-apoptotic factors like cytochrome

c, and subsequent activation of executioner caspases such as caspase-3 and caspase-7,

culminating in cell death.[5][7]
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Caption: Nur77 Modulator 1 induced apoptosis signaling pathway.

Apoptosis Assays

Cell Culture
(e.g., Cancer Cell Line)

Treat with Nur77 Modulator 1
(Dose-response & Time-course)

Harvest Cells
(Adherent & Suspension)

Annexin V/PI Staining
(Flow Cytometry)

Caspase-3/7 Activity
(Luminescence/Fluorescence)

Western Blot
(Bcl-2, Bax, Cleaved Caspase-3)

Data Analysis & Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pnas.org [pnas.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8143777/docs?utm_src=pdf-body-img#application-notes-induction-of-apoptosis-using-nur77-modulator-1
https://www.benchchem.com/product/b8143777/docs?utm_src=pdf-body#application-notes-induction-of-apoptosis-using-nur77-modulator-1
https://www.benchchem.com/product/b8143777/docs?utm_src=pdf-body-img#application-notes-induction-of-apoptosis-using-nur77-modulator-1
https://www.benchchem.com/product/b8143777?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pnas.org/doi/10.1073/pnas.0932598100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Controversy and multiple roles of the solitary nucleus receptor Nur77 in disease and
physiology - PMC [pmc.ncbi.nlm.nih.gov]

3. Orphan Nuclear Receptor Nur77 Is Involved in Caspase-independent Macrophage Cell
Death - PMC [pmc.ncbi.nlm.nih.gov]

4. spandidos-publications.com [spandidos-publications.com]

5. BI1071, a novel Nur77 modulator, induces apoptosis of cancer cells by activating the
Nur77-Bcl-2 apoptotic pathway - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [Application Notes: Induction of Apoptosis using Nur77
Modulator 1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8143777/docs#application-notes-induction-of-
apoptosis-using-nur77-modulator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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